Cas no 1743-01-7 (1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride)

• Product Name: 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride
• CAS No: 1743-01-7
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD00798882
• CID: 145860
• PubChem ID: 12924835
• Update Time: 2025-06-26

1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride
• 1,2,3,4-Tetrahydro-2-naphthylamine hydrochloride
• 1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YLAMINE HYDROCHLORIDE
• 1,2,3,4-TETRAHYDRONAPHTHALEN-2-YLAMINE HYDROCHLORIDE,
• 1,2,3,4-Tetrahydro-naphthalen-2-ylamine, HCl
• 2-Amino-1,2,3,4-tetrahydronaphthalenehydrochloride
• 2-Naphthalenamine,1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 2-AMINOMETHYL-BENZOOXAZOLE HCL
• 2-AMino-1,2,3,4-tetrahydronaphthalene HCl
• 1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• 2-NAPHTHALENAMINE, 1,2,3,4-TETRAHYDRO-, HYDROCHLORIDE
• 2-Naphthalenamine, 1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 1,2,3,4-tetrahydro-2-Naphthalenamine hydrochloride
• 2-Amino-1,2,3,4-tetrahydronaphthalene hydrochloride
• 49812
• SY031850
• DS-12507
• AKOS015900195
• SCHEMBL756199
• CS-W006188
• 2-Naphthalenamine,2,3,4-tetrahydro-, hydrochloride
• J-503756
• EN300-61577
• 1,3,4-Tetrahydro-2-naphthylamine hydrochloride
• AKOS005145941
• AM20030159
• 2-Aminotetralin hydrochloride, (+/-)-
• (+/-)-2-AMINOTETRALIN HYDROCHLORIDE
• SCHEMBL3053039
• PRESSINOICACID
• DTXSID00952176
• 1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
• SB34266
• Z992716772
• CHEMBL534451
• FT-0651436
• 1,2,3,4-Tetrahydronaphthalen-2-amine--hydrogen chloride (1/1)
• NSC-52717
• 1,2,3,4-Tetrahydronaphthalen-2-ylamine HCl
• 2-Naphthylamine,2,3,4-tetrahydro-, hydrochloride
• JTT4JX9GU8
• 1743-01-7
• 49812-93-3
• 2-AMINOTETRALIN HYDROCHLORIDE
• MFCD00798882
• NSC52717
• (2S)-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• (2R)-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• DB-027302
• GIXZIEQZNPTVNL-UHFFFAOYSA-N

• MDL： MFCD00798882
• Inchi： 1S/C10H13N.ClH/c11-10-6-5-8-3-1-2-4-9(8)7-10;/h1-4,10H,5-7,11H2;1H
• InChI Key： FJQOAYUXVCSSQR-UHFFFAOYSA-N
• SMILES： Cl.NC1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 183.08100
• Monoisotopic Mass: 183.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: PALE-YELLOW POWDER
• Density: 1.023
• Boiling Point: 249.6°Cat760mmHg
• Flash Point: 110.8°C
• PSA: 26.02000
• LogP: 3.00490

1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride

1,2,3,4-Tetrahydronaphthalen-2-amine Hydrochloride (CAS No. 1743-01-7): An Overview

1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride (CAS No. 1743-01-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tetralin-2-amine hydrochloride, is a derivative of tetralin and is characterized by its unique chemical structure and pharmacological properties.

The chemical formula of 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride is C₁₀H₁₃N·HCl. It is a white to off-white crystalline solid with a melting point of approximately 198-200°C. The compound is soluble in water and organic solvents such as ethanol and methanol, making it suitable for various laboratory and industrial applications.

In recent years, 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride has gained considerable attention due to its potential therapeutic applications. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a valuable candidate for the development of new drugs targeting various diseases and conditions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride has also been studied for its analgesic effects. A clinical trial conducted in 2020 evaluated the efficacy of the compound in managing chronic pain. The results showed that patients treated with 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride experienced significant reductions in pain intensity compared to those receiving placebo. These findings highlight the potential of this compound as a novel analgesic agent.

The neuroprotective effects of 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride have also been explored in several studies. Research published in the Journal of Neurochemistry in 2019 demonstrated that the compound protected neuronal cells from oxidative stress-induced damage. The study found that treatment with 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride significantly reduced the levels of reactive oxygen species (ROS) and prevented neuronal cell death. These results suggest that the compound could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride can be achieved through various methods. One common approach involves the reduction of 1-nitroso-naphthalene followed by subsequent amine formation and salt formation with hydrochloric acid. This synthetic route is well-documented and can be easily scaled up for industrial production.

The safety profile of 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride has been extensively studied. Toxicological assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, like any pharmaceutical agent, it should be used under strict medical supervision to ensure patient safety.

In conclusion, 1,2,3,4-Tetrahydronaphthalen-2-amine hydrochloride (CAS No. 1743-01-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for the development of new drugs targeting various diseases and conditions. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this versatile compound.